Cas no 1247796-74-2 (3-bromo-2-(pentyloxy)pyridine)

• Product Name: 3-bromo-2-(pentyloxy)pyridine
• CAS No: 1247796-74-2
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 4580631
• Update Time: 2025-06-30

3-bromo-2-(pentyloxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(pentyloxy)pyridine
• Pyridine, 3-bromo-2-(pentyloxy)-

• Inchi： 1S/C10H14BrNO/c1-2-3-4-8-13-10-9(11)6-5-7-12-10/h5-7H,2-4,8H2,1H3
• InChI Key： HEISFCBCEGNSQR-UHFFFAOYSA-N
• SMILES： C1(OCCCCC)=NC=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 3-bromo-2-(pentyloxy)pyridine

3-Bromo-2-(Pentyloxy)Pyridine: A Comprehensive Overview

3-Bromo-2-(pentyloxy)pyridine, also known by its CAS number CAS 1247796-74-2, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle, with a bromine atom at the 3-position and a pentyloxy group at the 2-position. The combination of these substituents imparts unique electronic and structural properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3-bromo-2-(pentyloxy)pyridine typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of bromide ions on a pyridine ring, followed by alkoxylation at the 2-position. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. These improvements have made CAS 1247796-74-2 more accessible for research and industrial applications.

One of the most promising applications of 3-bromo-2-(pentyloxy)pyridine lies in its use as an intermediate in drug discovery. The bromine atom at the 3-position serves as an electrophilic site, enabling further functionalization to create bioactive molecules. For instance, researchers have explored its potential as a building block for developing antiviral agents and anticancer drugs. In a recent study published in the Journal of Medicinal Chemistry, scientists demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in viral replication and tumor growth.

In addition to its role in pharmaceuticals, CAS 1247796-74-2 has found applications in materials science. Its aromatic structure and substituent effects make it suitable for use in organic electronics. For example, researchers have incorporated this compound into π-conjugated systems to enhance charge transport properties in organic semiconductors. A groundbreaking study reported in Nature Communications highlighted its potential as a component in high-efficiency organic light-emitting diodes (OLEDs), where it contributes to improved device stability and luminous efficiency.

The electronic properties of 3-bromo-2-(pentyloxy)pyridine are also being leveraged in catalysis. Its ability to act as both an electron-deficient aromatic ring and a coordinating ligand makes it an attractive candidate for transition metal-catalyzed reactions. Recent investigations have focused on its role as a catalyst in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it facilitates the formation of carbon-carbon bonds under mild conditions. This has opened new avenues for sustainable synthesis routes in organic chemistry.

The environmental impact of synthesizing and using CAS 1247796-74-2 has also been a topic of interest. Researchers are exploring green chemistry approaches to minimize waste and reduce energy consumption during production. For instance, solvent-free reaction conditions and biodegradable catalysts are being tested to enhance the eco-friendliness of this compound's synthesis process.

In conclusion, 3-bromo-2-(pentyloxy)pyridine, with its CAS number CAS 1247796-74-2, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, from drug discovery to materials science and catalysis. As advancements in synthetic methods and application development progress, this compound is poised to play an even more significant role in shaping future technologies.